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Compound of Interest

2-(Methyilthio)-1,3-thiazole-4-
Compound Name:
carboxylic acid

Cat. No.: B1344492

An In-depth Technical Guide to 2-(Methylthio)-1,3-thiazole-4-carboxylic acid

Introduction

2-(Methylthio)-1,3-thiazole-4-carboxylic acid is a heterocyclic organic compound belonging
to the thiazole class. Thiazole derivatives are of significant interest to researchers, scientists,
and drug development professionals due to their wide range of chemical, physical, and
pharmacological properties.[1] These compounds are integral to various biologically active
molecules and are found in natural products like penicillin.[1] This guide provides a
comprehensive overview of 2-(Methylthio)-1,3-thiazole-4-carboxylic acid, including its
synthesis, potential biological activities, and its role as a chemical intermediate. While specific
historical details of its discovery are not extensively documented, its synthesis and properties
can be understood within the broader context of thiazole chemistry.

Chemical Properties

A summary of the key chemical properties of 2-(Methylthio)-1,3-thiazole-4-carboxylic acid is
presented in the table below.
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Property Value

Molecular Formula CsHsNO2S2[2][3]

Molecular Weight 175.23 g/mol [3]

CAS Number 907543-75-3[3]

Appearance White to off-white solid[3]

Purity Typically =98%[2]

Storage Temperature 2-8°C[3]
Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-(Methylthio)-1,3-
thiazole-4-carboxylic acid is not readily available in the literature, a plausible synthetic route
can be devised based on established methods for creating similar thiazole-4-carboxylic acid
derivatives. A common approach is the Hantzsch thiazole synthesis.

Proposed Experimental Protocol: Hantzsch Thiazole
Synthesis Adaptation

This protocol is a generalized procedure and may require optimization for the specific synthesis
of 2-(Methylthio)-1,3-thiazole-4-carboxylic acid.

Materials:

Ethyl 2-chloroacetoacetate
o Methyl dithiocarbamate

e Ethanol

e Sodium hydroxide

e Hydrochloric acid

o Diethyl ether
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Procedure:

¢ Cyclization: A solution of ethyl 2-chloroacetoacetate and methyl dithiocarbamate in ethanol is
refluxed for several hours. The reaction involves the condensation of the a-haloketone with
the thioamide to form the thiazole ring.

e Hydrolysis: The resulting ethyl 2-(methylthio)-1,3-thiazole-4-carboxylate is then hydrolyzed
using an aqueous solution of sodium hydroxide. The mixture is heated to ensure complete
conversion of the ester to the carboxylate salt.

 Acidification: After cooling the reaction mixture, it is acidified with hydrochloric acid to a pH of
approximately 3. This protonates the carboxylate, leading to the precipitation of the desired
2-(Methylthio)-1,3-thiazole-4-carboxylic acid.

« |solation and Purification: The precipitate is collected by filtration, washed with cold water to
remove any inorganic impurities, and then dried. Further purification can be achieved by
recrystallization from a suitable solvent such as ethanol or an ethanol-water mixture.

The following diagram illustrates the general workflow for the synthesis of thiazole-4-carboxylic
acids.

General Synthesis Workflow for Thiazole-4-Carboxylic Acids

Synthesis
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Caption: Generalized workflow for thiazole-4-carboxylic acid synthesis.
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Biological Activities and Potential Applications

Thiazole derivatives exhibit a broad spectrum of biological activities, making them valuable

scaffolds in drug discovery.[1][4] While specific studies on 2-(Methylthio)-1,3-thiazole-4-

carboxylic acid are limited, the activities of related compounds suggest potential areas of

application.

Biological Activity

Description

Thiazole derivatives have shown efficacy

Antimicrobial . . . .
against various bacterial and fungal strains.[5][6]
Some thiazole compounds exhibit cytotoxic
effects on cancer cell lines.[1][5] For instance,

Anticancer derivatives of 2-amino-thiazole-5-carboxylic acid

have been designed based on the structure of

the anti-leukemia drug dasatinib.[7]

Anti-inflammatory

Certain thiazole derivatives possess anti-

inflammatory properties.[1][5]

Antitubercular

The emergence of multidrug-resistant
tuberculosis has spurred the development of
new treatments, and thiazole derivatives have

been identified as promising candidates.[1][8]

Antiviral

Some novel 2-amino-1,3-thiazole-4-carboxylic
acid derivatives have demonstrated good
activity against the Tobacco Mosaic Virus
(TMV).[6]

The diverse biological activities of the thiazole nucleus are depicted in the following diagram.

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.mdpi.com/1420-3049/27/13/3994
https://media.neliti.com/media/publications/577826-an-overview-of-the-synthesis-therapeutic-f5c1c211.pdf
https://www.benchchem.com/product/b1344492?utm_src=pdf-body
https://www.benchchem.com/product/b1344492?utm_src=pdf-body
https://www.smolecule.com/products/s718253
https://www.researchgate.net/publication/279160256_Synthesis_and_biological_activities_of_novel_2-amino-13-thiazole-4-carboxylic_acid_derivatives
https://www.mdpi.com/1420-3049/27/13/3994
https://www.smolecule.com/products/s718253
https://pubmed.ncbi.nlm.nih.gov/21598297/
https://www.mdpi.com/1420-3049/27/13/3994
https://www.smolecule.com/products/s718253
https://www.mdpi.com/1420-3049/27/13/3994
https://pmc.ncbi.nlm.nih.gov/articles/PMC2680598/
https://www.researchgate.net/publication/279160256_Synthesis_and_biological_activities_of_novel_2-amino-13-thiazole-4-carboxylic_acid_derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activities of Thiazole Derivatives
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Caption: Diverse biological activities of the thiazole core structure.

Conclusion

2-(Methylthio)-1,3-thiazole-4-carboxylic acid is a valuable chemical entity within the broader
family of thiazole derivatives. While its specific history of discovery is not well-documented, its
synthesis can be achieved through established chemical methodologies. The wide range of
biological activities associated with the thiazole nucleus suggests that this compound and its
derivatives hold significant potential for further investigation in medicinal chemistry and drug
development. This guide provides a foundational understanding for researchers and scientists
interested in exploring the applications of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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